5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid

• IUPAC Name: 5-(3-hydroxypropyl)-1,2-oxazole-3-carboxylic acid
• InChI: InChI=1S/C7H9NO4/c9-3-1-2-5-4-6(7(10)11)8-12-5/h4,9H,1-3H2,(H,10,11)
• InChI Key: UPMTZPUPIRHHEW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ON=C1C(=O)O)CCCO
• Molecular Formula: C7H9NO4
• Molecular Weight: 171.15 g/mol
• CAS No.: 1897744-26-1

Description

5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C7H9NO4 and its molecular weight is 171.152. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Triazole-Based Scaffolds : 5-Amino-1,2,3-triazole-4-carboxylic acid, a molecule related to the oxazole class, has been used in the synthesis of peptidomimetics and biologically active compounds. The study highlights the synthesis of triazole-containing dipeptides and HSP90 inhibitors (Ferrini et al., 2015).
• Applications in Macrolide Synthesis : Oxazoles, including derivatives similar to 5-(3-Hydroxypropyl)-1,2-oxazole-3-carboxylic acid, have been utilized as precursors for the synthesis of various macrolides, demonstrating their importance in organic synthesis (Wasserman, Gambale, & Pulwer, 1981).
• Investigation of Stability and Spectroscopic Properties : A study on 5-hydroxyoxazole-4-carboxylic acid derivatives, closely related to the compound of interest, explored their stability and spectroscopic properties, revealing important insights about their chemical behavior (Tirla, Wernke, & Herzon, 2021).

Applications in Medicinal Chemistry

• Synthesis of Anticonvulsants : Research has shown that derivatives of 5-amino-1,2-oxazoles, closely related to the compound , are used in the synthesis of anticonvulsant agents. This indicates the potential of oxazole derivatives in pharmacology (Unverferth et al., 1998).
• Catalytic Activity in Synthesis : Oxazole derivatives have been used as catalysts in enantioselective aldol reactions, showcasing their utility in asymmetric synthesis, particularly in the production of β-hydroxy-α-amino acid derivatives (Evans et al., 2001).